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Compound of Interest

Compound Name: 2-Amino-N-tert-butylbenzamide

Cat. No.: B074491 Get Quote

An In-depth Technical Guide on 2-Amino-N-tert-butylbenzamide

This document provides a concise summary of the core molecular properties of 2-Amino-N-
tert-butylbenzamide, tailored for researchers, scientists, and professionals in drug

development.

Core Molecular Data
The fundamental molecular characteristics of 2-Amino-N-tert-butylbenzamide are

summarized below. This data is essential for a variety of applications, including stoichiometry in

chemical reactions, analytical characterization, and computational modeling.

Property Value

Molecular Formula C11H16N2O

Molecular Weight 192.26 g/mol [1][2]

Monoisotopic Mass 192.126263138 Da

Physicochemical Properties
Additional physicochemical data provides further insight into the compound's behavior.
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Property Value

Melting Point 124-125°C[2]

Boiling Point (Predicted) 359.6 ± 25.0 °C[2]

Density (Predicted) 1.058 ± 0.06 g/cm³[2]

CAS Registry Number 1203-89-0[3]

Compound Identification and Structure
The following diagram illustrates the logical relationship between the compound's name and its

fundamental properties.
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Caption: Relationship between 2-Amino-N-tert-butylbenzamide and its key identifiers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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